Cas no 34240-07-8 (1(2H)-Pyrimidineacetaldehyde,3,4-dihydro-a-[1-(hydroxymethyl)-2-oxoethoxy]-2,4-dioxo-)

• Product Name: 1(2H)-Pyrimidineacetaldehyde,3,4-dihydro-a-[1-(hydroxymethyl)-2-oxoethoxy]-2,4-dioxo-
• CAS No: 34240-07-8
• MF: C₉H₁₀N₂O₆
• MW: 242.185502529144
• CID: 294705
• Update Time: 2024-01-27

1(2H)-Pyrimidineacetaldehyde,3,4-dihydro-a-[1-(hydroxymethyl)-2-oxoethoxy]-2,4-dioxo- Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Pyrimidineacetaldehyde,3,4-dihydro-a-[1-(hydroxymethyl)-2-oxoethoxy]-2,4-dioxo-
• 2-[1-(2,4-dioxo-3,4-dihydro-2H-pyrimidin-1-yl)-2-oxo-ethoxy]-3-hydroxy-propionaldehyde
• 1(2H)-Pyrimidineacetaldehyde,a-(1-formyl-2-hydroxyethoxy)-3,4-dihydro-2,4-dioxo-(9CI)
• Hydracrylaldehyde,2-[(3,4-dihydro-2,4-dioxo-1(2H)-pyrimidinyl)formylmethoxy]- (8CI)
• URIDINE, PERIODATE OXIDIZED
• Uridine 2′,3′-dialdehyde
• 1(2H)-Pyrimidineacetaldehyde, 3,4-dihydro-α-[1-(hydroxymethyl)-2-oxoethoxy]-2,4-dioxo-

• Inchi： 1S/C9H10N2O6/c12-3-6(4-13)17-8(5-14)11-2-1-7(15)10-9(11)16/h1-3,5-6,8,13H,4H2,(H,10,15,16)
• InChI Key： TVPBPUUXMFAUMG-UHFFFAOYSA-N
• SMILES： C1C(=O)NC(N(C(OC(CO)C=O)C=O)C=1)=O

Computed Properties

• Exact Mass: 242.054
• Monoisotopic Mass: 242.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.478
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.547
• PSA: 118.46000
• LogP: -2.18950
• pka: 9.08±0.10(Predicted)

1(2H)-Pyrimidineacetaldehyde,3,4-dihydro-a-[1-(hydroxymethyl)-2-oxoethoxy]-2,4-dioxo- Security Information

• Storage Condition：-20°C